Cas no 1603008-53-2 (methyl 4-(1-ethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(1-ethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate
• CAS No: 1603008-53-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6394474
• PubChem ID: 114557611
• Update Time: 2024-01-12

methyl 4-(1-ethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-ethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate
• 1603008-53-2
• EN300-1456150

• Inchi： 1S/C11H17N3O2/c1-3-14-10(4-5-13-14)8-6-12-7-9(8)11(15)16-2/h4-5,8-9,12H,3,6-7H2,1-2H3
• InChI Key： CTGSIUHVRIULMQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids